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Compound of Interest

Compound Name: Aurantiol

Cat. No.: B1584224

FOR IMMEDIATE USE

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Aurantiol. Adherence to these procedural guidelines
is essential for ensuring personal safety and proper disposal.

Personal Protective Equipment (PPE) and Safety
Precautions

When handling Aurantiol, it is imperative to use appropriate personal protective equipment to
mitigate risks of skin and eye irritation, as well as potential allergic skin reactions.[1][2] The
working area should be well-ventilated to minimize inhalation exposure.[1][3]

Required Personal Protective Equipment:

o Hand Protection: Chemical-resistant gloves are mandatory.[1][3] Nitrile gloves are a suitable
option.[4] Contaminated gloves should be washed before reuse.[1][3]

o Eye and Face Protection: Chemical safety goggles are required to protect against splashes.
[1][3] In situations with a higher risk of splashing, a face shield should be worn in addition to

goggles.

o Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent
skin contact.[5] Select personal protective equipment for the body based on the specific task
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and associated risks.[1][3]

» Respiratory Protection: In cases of insufficient ventilation, suitable respiratory protection
should be used.[1][3]

Quantitative Safety Data

The following table summarizes the available quantitative safety and physical property data for
Aurantiol.

Property Value Source

Acute Dermal Toxicity (LD50,

> 10000 mg/k 5

rabbit) I el
_ > 93.3 °C (> 200.0 °F) Closed

Flash Point

Cup
Vapor Pressure 0.003 mmHg @ 20°C [6]
Boiling Point 162°C (323.6°F) [6]
Density Approximately 0.9 - 1.06 g/mL [6][7]
Occupational Exposure Limits None known [11[3]

Experimental Protocol: Preparation of a Dilution
Series

Due to its viscous nature, careful handling is required when preparing dilutions of Aurantiol.[7]
The following is a general step-by-step protocol for preparing a dilution series in a laboratory
setting.

Materials:
e Aurantiol

o Appropriate solvent (e.g., ethanol, dipropylene glycol)
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Volumetric flasks and stoppers
Pipettes and pipette bulbs
Beakers

Magnetic stirrer and stir bars (optional)

Procedure:

Preparation: Ensure all glassware is clean and dry. The work area should be clean and
located in a well-ventilated fume hood. Don the required personal protective equipment as
outlined above.

Initial Weighing: Tare a clean, dry beaker on an analytical balance. Carefully transfer the
required mass of Aurantiol into the beaker using a clean pipette. Record the exact mass.

Initial Dilution: Add a small amount of the chosen solvent to the beaker containing the
Aurantiol. If using a magnetic stirrer, add a stir bar and place the beaker on the stir plate to
facilitate mixing.

Transfer to Volumetric Flask: Quantitatively transfer the mixture to the appropriate volumetric
flask. Rinse the beaker several times with small volumes of the solvent, transferring the
rinsings to the volumetric flask to ensure all the Aurantiol has been transferred.

Dilution to Volume: Add the solvent to the volumetric flask until the bottom of the meniscus
reaches the calibration mark.

Homogenization: Stopper the flask and invert it several times to ensure the solution is
thoroughly mixed and homogenous.

Serial Dilutions (if required): To create a dilution series, use a clean pipette to transfer a
precise volume of the stock solution into a new volumetric flask and dilute with the solvent to
the calibration mark. Repeat as necessary to achieve the desired concentrations.

Labeling and Storage: Clearly label each volumetric flask with the name of the substance,
the concentration, the solvent used, the date of preparation, and the initials of the preparer.
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Store the solutions in a cool, dry, and dark place in tightly sealed containers.[7]

Operational and Disposal Plans

Handling and Storage:

Avoid contact with skin and eyes.[1]

Do not breathe vapors or spray.[5]

Keep away from food and drink.[3]

Store in a cool, dry, well-ventilated area away from sources of ignition.[1][3]

Keep containers tightly closed.[3]

Spill Management:

¢ In case of a spill, evacuate the area and ensure adequate ventilation.

o Absorb the spill with an inert, non-combustible material such as sand or earth.[3][5]

o Collect the absorbed material using non-sparking tools and place it in a suitable, covered
container for disposal.[3][5]

o Wash the spill site after the material has been collected.[3]
Disposal:

o Dispose of Aurantiol and its containers as hazardous waste in accordance with local, state,
and federal regulations.[8]

¢ Do not allow the material to enter drains, sewers, or watercourses.[5][9]

Aurantiol Safe Handling Workflow
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Caption: Logical workflow for the safe handling and dilution of Aurantiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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